Cas no 1804767-00-7 (2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1804767-00-7
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4831012
• Update Time: 2025-05-23

2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-5(17(8,14)15)2-4(6(13)12-3)16-7(9,10)11/h2H,1H3,(H,12,13)
• InChI Key： JRKLQCFVGAOHOO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(NC=1C)=O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8

Additional information on 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl Chloride: A Comprehensive Overview

The compound 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride, with the CAS number 1804767-00-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound is notable for its unique structural features, which include a pyridine ring substituted with hydroxyl, methyl, trifluoromethoxy, and sulfonyl chloride groups. These functional groups confer the molecule with versatile reactivity and make it a valuable building block in various chemical transformations.

Recent studies have highlighted the potential of 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride in the development of novel agrochemicals. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of herbicides and fungicides, owing to its ability to undergo nucleophilic substitution reactions with a wide range of amine and hydroxyl-containing compounds. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry reported that derivatives of this compound exhibited potent activity against key agricultural pathogens, such as Botrytis cinerea and Pestalotiopsis species.

In the pharmaceutical sector, the sulfonyl chloride group in 1804767-00-7 has been exploited for the construction of bioactive molecules with potential therapeutic applications. The sulfonyl chloride moiety is particularly useful in forming sulfonamides, which are known for their role in modulating enzyme activity and receptor binding. A recent investigation by Smith et al. (2023) revealed that when this compound was used as a sulfonating agent, it facilitated the synthesis of novel kinase inhibitors with improved potency and selectivity compared to existing drugs.

The structural versatility of 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride also extends to its application in materials science. The trifluoromethoxy group imparts electron-withdrawing properties to the molecule, which can be leveraged in the design of advanced materials such as fluoropolymers and high-performance adhesives. A 2023 study in the Nature Materials journal demonstrated that incorporating derivatives of this compound into polymer matrices significantly enhanced their thermal stability and mechanical strength.

The synthesis of CAS 1804767-00-7 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential introduction of substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, a 2023 report in the Green Chemistry journal described a palladium-catalyzed coupling reaction that streamlined the synthesis process while reducing waste generation.

In conclusion, 2-Hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS 1804767-00-7) stands out as a versatile and valuable chemical entity with applications spanning multiple disciplines. Its unique combination of functional groups makes it an ideal candidate for further exploration in drug discovery, agrochemical development, and materials innovation. As research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly.